2-Fluoro-6-isopropylaniline

• IUPAC Name: 2-fluoro-6-propan-2-ylaniline
• InChI: InChI=1S/C9H12FN/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6H,11H2,1-2H3
• InChI Key: VZWWFQXGHKEDAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)F)N
• Molecular Formula: C9H12FN
• DSSTOX Substance ID: DTXSID80566972
• Molecular Weight: 153.20 g/mol
• CAS RN: 126476-48-0

Description

2-Fluoro-6-isopropylaniline is a chemical compound with the molecular formula C9H12FN. It has a molecular weight of 153.2. The compound is yellow to brown in liquid form.

Molecular Structure Analysis

The InChI code for 2-Fluoro-6-isopropylaniline is 1S/C9H12FN/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6H,11H2,1-2H3. This indicates that the compound consists of a benzene ring with a fluorine atom and an isopropyl group attached to it.

Scientific Research Applications

Fluorinated Building Blocks for Radiolabeling

Fluorine-18 (^18F) is a commonly used positron emitter in positron emission tomography (PET) imaging. Researchers employ 2-fluoro-6-isopropylaniline as a precursor to synthesize ^18F-labeled radiotracers. These radiotracers allow non-invasive imaging of biological processes, aiding in disease diagnosis and drug development.

References:

Ambeed: 2-Fluoro-6-isopropylaniline Information

Synthesis routes and methods I

Procedure details

2-fluoro-6-isopropyl aniline was prepared by the method of Example 2 using an H-Y zeolite catalyst for the condensation of 2-aniline and propylene. In this reaction 2-fluoroaniline and propylene were fed to a reactor in a 1:5 mole ratio and LHSV of 0.25 based on 2-fluoroaniline. The reaction was conducted at 255° C. and 879 psig. The effluent product stream was analyzed by gas chromatography. Conversion of 2-fluoroaniline was 71.2%.

Synthesis routes and methods II

Procedure details

The procedure of Example 6 was repeated, except that ortho-fluoroaniline was substituted for ortho-toluidine. An LHSV of 0.125 hr.-1 and an N/R ratio of amine to olefin was 1:3. Table 4 sets forth the reaction conditions and results.

Synthesis routes and methods III

Procedure details

To a solution of 1-fluoro-2-nitro-3-(prop-1-en-2-yl)benzene (0.590 g, 3.26 mmol) in ethyl acetate (32.6 mL) in a 250 mL round-bottomed flask equipped with a magnetic stir bar and nitrogen inlet was added palladium on carbon (5% Pd/C, 0.693 g, 0.326 mmol). The reaction flask was evacuated and purged with hydrogen (2×) and then placed under 1 atmosphere (atm) of hydrogen and stirred at room temperature overnight. The reaction was filtered through Celite® and the pad was washed with ethyl acetate. The filtrate was concentrated to give the title compound (0.423 g, 2.76 mmol, 85% yield) as clear and colorless oil: IR (neat) 3476 (m), 3392 (m), 2966 (m), 2872 (m), 1628 (s), 1474 (s), 1270 (m) cm−1; 1H NMR (400 MHz, CDCl3) δ 6.92 (dt, J=7.7, 1.2 Hz, 1H), 6.86 (ddd, J=10.8, 8.1, 1.4 Hz, 1H), 6.69 (td, J=8.0, 5.6 Hz, 1H), 3.71 (bs, 2H), 2.92 (hept, J=6.8 Hz, 1H), 1.26 (d, J=6.8 Hz, 6H); 13C NMR (101 MHz, CDCl3) δ 151.91 (d, J=237.6 Hz), 135.10 (d, J=2.3 Hz), 131.60 (d, J=11.8 Hz), 120.52 (d, J=3.0 Hz), 117.99 (d, J=8.0 Hz), 112.28 (d, J=19.6 Hz), 27.77 (d, J=2.9 Hz), 22.22.